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Compound of Interest

Compound Name: ZINC METASILICATE
CAS No.: 11126-29-7
Cat. No.: B078754
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of zinc metasilicate
(ZnSi0O3) and its precursor, zinc oxide (ZnO), in the formulation of ceramic glazes. This
document details the effects of zinc compounds on glaze properties, provides protocols for
glaze preparation and firing, and visualizes the underlying chemical and physical
transformations.

Introduction to Zinc in Ceramic Glazes

Zinc oxide is a versatile component in ceramic glazes, acting as a flux, an opacifier, and a
crystal modifier.[1][2] In moderate to high amounts, it facilitates the formation of crystalline
surfaces, most notably zinc silicate (willemite, Zn2SiOa4), which can produce aesthetically
unigue macrocrystalline and matte glazes.[1][3] The presence of zinc oxide can significantly
influence the glaze's melting behavior, thermal expansion, surface texture, and color
development.[1][2]
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Quantitative Effects of Zinc Oxide on Glaze
Properties

The addition of zinc oxide to a glaze formulation quantitatively alters its physical and chemical
characteristics. The following table summarizes the observed effects of increasing zinc oxide

concentration on various glaze properties.
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Property ZnO Content (wt.%) Observation Source
Surface Roughness

(Ra) ~0.2 pm [4]
10 ~0.2 pm [4]

15 >0.6 pm [4]

20 >0.8 um [4]

Gloss 5 ~89 GU [4]
10 ~74 GU [4]

15 <20 GU [4]

20 <20 GU [4]

Contact Angle 5 < 50° [4]
10 < 50° [4]

15 > 50° [4]

20 > 50° [4]

Crystalline Phase <15 Amorphous [4]
>15 Willemite (ZnzSiOa) [4]

- Increases with
Hardness Not specified ) ) ] [5]
willemite formation

ZnO is a low
. . expansion flux, which
Thermal Expansion Not specified [1]
can help prevent

crazing.

Experimental Protocols
General Protocol for Crystalline Glaze Preparation

This protocol outlines the steps for preparing a zinc crystalline glaze.
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Materials:

Feldspar

Zinc Oxide (calcined)

Silica

Bentonite

Coloring metal oxides (e.g., cobalt carbonate, iron oxide)

Distilled water

Equipment:

Ball mill

Sieves (80-100 mesh)

Glaze sprayer or dipping tongs

Electric kiln with a programmable controller
Procedure:

o Weighing Raw Materials: Accurately weigh the raw materials according to the desired glaze
recipe. A typical base recipe for a cone 10 crystalline glaze is:

o

Ferro Frit 3110: 52%

Calcined Zinc Oxide: 24%

[¢]

[¢]

Silica (325 mesh): 24%

[e]

Bentonite: 2% (for suspension)[6]

» Milling: Place the weighed materials in a ball mill with an appropriate amount of water. The
water-to-solid ratio is typically around 1:1. Mill the mixture for 2-4 hours to achieve a
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homogenous slurry with a fine particle size.

Sieving: Pass the glaze slurry through an 80 or 100-mesh sieve to remove any large
particles or agglomerates.

Glaze Application: Apply the glaze to a bisque-fired ceramic body. Spraying is the
recommended method for achieving an even coat.[6] The glaze thickness should be carefully
controlled, as crystalline glazes are often very fluid during firing.

Drying: Allow the glazed ware to dry completely before firing.

Firing Schedule for Zinc Crystalline Glazes

The firing schedule is critical for the development of willemite crystals. A multi-step firing cycle

with controlled heating and cooling rates is required.

Typical Cone 10 Firing Schedule:

Ramp 1: Heat at 250°C/hour to 1000°C.
Ramp 2: Heat at a faster rate (e.g., 500°C/hour) to the top temperature of 1280-1300°C.

Soak 1 (Melting): Hold at the top temperature for 15-30 minutes to ensure the glaze is fully
melted.

Cooling Ramp 1 (Crystal Growth): Cool rapidly to the crystal growth temperature range,
typically between 1120°C and 1050°C.[3]

Soak 2 (Crystal Growth): Hold within the crystal growth temperature range for 3-5 hours. The
duration of this soak will influence the size and morphology of the crystals.[6]

Final Cooling: Allow the kiln to cool down to room temperature.

Visualizations
Willemite Formation Pathway

The following diagram illustrates the key steps and influencing factors in the formation of

willemite crystals in a zinc-containing glaze.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Zinc Metasilicate in
Ceramic Glazes]. BenchChem, [2026]. [Online PDF]. Available at:
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metasilicate-in-ceramic-glazes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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